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Compound of Interest

Compound Name: 4-Methoxybenzenethiol

Cat. No.: B147237

An In-depth Technical Guide to the Health and Safety of 4-Methoxybenzenethiol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-Methoxybenzenethiol
(CAS No. 696-63-9), a common reagent in organic synthesis. Due to its hazardous properties
and strong odor, strict adherence to safety protocols is essential. This document outlines the
substance's properties, hazards, and detailed procedures for safe handling, storage, and
disposal.

Chemical and Physical Properties

4-Methoxybenzenethiol, also known as 4-methoxythiophenol or 4-mercaptoanisole, is a
colorless to light yellow liquid.[1] It is characterized by a strong, unpleasant odor typical of
thiols.[2] Its key physical and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula C7HsOS [31141[5]
Molecular Weight 140.20 g/mol [2][41[5]
Appearance .Clef:lr, colorless to light yellow o

liquid
Density 1.14 g/mL at 25 °C [11[3]
Boiling Point 100-103 °C at 13 mmHg [1][3]
Flash Point 96 °C / 204.8 °F [4]

N Insoluble / Not miscible or
Water Solubility difficult to mix [11[3114]

Soluble in organic solvents like

Solubility ethanol, methanol, and [2]
acetone
Refractive Index (n20/D) 1.5831 [11[3]

Hazard Identification and GHS Classification

4-Methoxybenzenethiol is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or in contact with skin, and causes significant irritation to skin and eyes.[5][6][7] It may
also cause respiratory irritation.[5][7]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Source(s):[4][5][6][7]

Toxicological Summary

The primary toxicological concerns are acute toxicity upon exposure through oral, dermal, or
inhalation routes, and its irritant properties.[5][6] While classified under GHS Category 4 for
acute toxicity, specific quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) values are not readily available in the reviewed literature.[7] The
toxicological properties have not been fully investigated.[6]

Experimental Protocols and Workflows
Chemical Risk Assessment Workflow

A systematic risk assessment must be performed before handling 4-Methoxybenzenethiol.[S]
[9] This involves identifying hazards, assessing exposure potential, and implementing robust
control measures to mitigate risks.[1][10]
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Risk Assessment Process

Step 1: Identify Hazards

- Review SDS for 4-Methoxybenzenethiol
- Note toxicity, irritation, stench

Step 2: Assess Process Risks
- Evaluate scale, temperature, pressure
- Identify potential for aerosol generation

l

Step 3: Evaluate Exposure Potential
- Who could be exposed?
- What are the routes (inhalation, dermal)?

Step 4: Determine Control Measures
(Hierarchy of Controls)

Step 5: Implement Controls
- Engineering (Fume Hood)
- Administrative (SOPs, Training)
- PPE (Gloves, Goggles)

Step 6: Review and Refine
- Monitor effectiveness of controls
- Update assessment as needed

Click to download full resolution via product page

Caption: A workflow for conducting a chemical risk assessment.
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Standard Protocol for Handling 4-Methoxybenzenethiol

Due to its stench and air sensitivity, this compound must be handled in a closed or isolated
system within a certified chemical fume hood.[11] An inert atmosphere (e.g., nitrogen or argon)
is recommended for storage and during reactions to prevent oxidation.[6]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b147237?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=work_with_thiols
https://www.fishersci.com/store/msds?partNumber=AAA16009&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

A. Preparation Phase

Don appropriate PPE
(Nitrile gloves, safety goggles, lab coat)

l

Work exclusively in a
certified chemical fume hood

;

Prepare 1:1 bleach-water bath
for glassware decontamination

;

Set up reaction apparatus with
exhaust leading to a bleach trap

~

Reaction Phase

4 B. Handling & Fv

Handle compound under inert
atmosphere (e.g., Argon)

Perform transfers carefully
to minimize spills or aerosols

Run reaction, ensuring all off-gases

bubble through the bleach trap
-

( C. Work-up &(v

~

Cleanup Phase

Conduct work-up in fume hood

Immediately place all contaminated
glassware in bleach bath to soak
overnight (~14 hours)

Segregate liquid and solid
waste into labeled hazardous
waste containers
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rect_node Spill Occurs

Assess Spill Size
& Immediate Danger

Minor Spill?

Notify others i

Minor Spill Response

Contain spill with absorbent Alert supervisor and call

(vermiculite, sand) emergency services / EH&S

Collect residue into a sealed,
labeled hazardous waste container

Decontaminate area with
1:1 bleach solution, then soap & water

n the lab Evacuate the immediate area

;

;

Prevent entry to the area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Health and safety information for 4-
Methoxybenzenethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147237#health-and-safety-information-for-4-
methoxybenzenethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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